(3-Methyl-2-furyl)methanol
Cat. No. B1352820
M. Wt: 112.13 g/mol
InChI Key: WXEPXQSJJAEGFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07973051B2
Procedure details
Under an inert atmosphere sodium hydride (0.25 g ˜60%, 6.2 mmol, 1.1 equiv.) was suspended in dry tetrahydrofuran. At 5° C. a solution of (3-methyl-furan-2-yl)-methanol (0.63 g, 5.6 mmol) in dry tetrahydrofuran was added dropwise. The mixture was stirred at room temp. for one hour, then iodomethane (0.9 g, 6.2 mmol, 1.1 equiv.) was added dropwise. The mixture was stirred overnight at room temp., quenched with diluted acid and extracted with diethyl ether. The combined, organic extracts were washed with brine, dried over magnesium sulfate dihydrate, filtered and concentrated under reduced pressure to give 0.8 g of the title compound as a light yellow oil. GC-MS (EI): M=126.
Name
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[CH3:3][C:4]1[CH:8]=[CH:7][O:6][C:5]=1[CH2:9][OH:10].I[CH3:12]>O1CCCC1>[CH3:12][O:10][CH2:9][C:5]1[O:6][CH:7]=[CH:8][C:4]=1[CH3:3] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.25 g
|
|
Type
|
reactant
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|
Smiles
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[H-].[Na+]
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Step Two
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Name
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|
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Quantity
|
0.63 g
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|
Type
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reactant
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Smiles
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CC1=C(OC=C1)CO
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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Quantity
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0.9 g
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Type
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reactant
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Smiles
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IC
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Step Four
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Name
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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|
Smiles
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O1CCCC1
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred at room temp. for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred overnight at room temp.
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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|
Details
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quenched
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ADDITION
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Type
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ADDITION
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|
Details
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with diluted acid
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with diethyl ether
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WASH
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Type
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WASH
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Details
|
organic extracts were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulfate dihydrate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
|
|
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Type
|
product
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|
Smiles
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COCC=1OC=CC1C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 113.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
